Cas no 104338-91-2 (3-ethyl-2-methylquinolin-4-amine)

• Product Name: 3-ethyl-2-methylquinolin-4-amine
• CAS No: 104338-91-2
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 4569429
• PubChem ID: 62202343
• Update Time: 2025-05-20

3-ethyl-2-methylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-2-methyl-quinolin-4-ylamine
• 3-ethyl-2-methylquinolin-4-amine

• Inchi： 1S/C12H14N2/c1-3-9-8(2)14-11-7-5-4-6-10(11)12(9)13/h4-7H,3H2,1-2H3,(H2,13,14)
• InChI Key： HWKKWPIMYWGJBS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(N)=C(CC)C=1C

3-ethyl-2-methylquinolin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 3-ethyl-2-methylquinolin-4-amine

3-Ethyl-2-methylquinolin-4-amine (CAS No. 104338-91-2): A Comprehensive Overview of Its Properties and Applications

In the realm of heterocyclic compounds, 3-ethyl-2-methylquinolin-4-amine (CAS No. 104338-91-2) stands out as a versatile and intriguing molecule. This quinoline derivative has garnered significant attention in recent years due to its unique structural features and potential applications across various industries. Researchers and professionals frequently search for terms like "quinoline derivatives synthesis", "3-ethyl-2-methylquinolin-4-amine uses", and "CAS 104338-91-2 properties", reflecting the growing interest in this compound.

The molecular structure of 3-ethyl-2-methylquinolin-4-amine combines a quinoline core with ethyl and methyl substituents, which contribute to its distinct chemical behavior. This configuration makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have explored its potential as a building block for "drug discovery scaffolds" and "biologically active compounds", aligning with the current trend of focusing on sustainable and efficient chemical processes.

One of the most searched questions related to this compound is, "What are the industrial applications of 3-ethyl-2-methylquinolin-4-amine?" The answer lies in its role as a precursor for dyes, fluorescent markers, and specialty chemicals. Its ability to form stable complexes with metals has also sparked interest in materials science, particularly in the development of "advanced functional materials". These applications are highly relevant today, as industries seek eco-friendly alternatives to traditional materials.

From a synthetic perspective, 3-ethyl-2-methylquinolin-4-amine is often prepared via condensation reactions involving substituted anilines and ketones. Researchers are increasingly interested in "green chemistry approaches" to its synthesis, minimizing waste and energy consumption. This aligns with the broader scientific community's focus on sustainability, a topic that dominates discussions in academic and industrial circles alike.

The compound's physicochemical properties, such as its solubility, melting point, and stability, are frequently queried in databases and search engines. These characteristics make it suitable for use in "high-performance liquid chromatography (HPLC)" and other analytical techniques. Its UV-visible absorption profile has also been studied for potential applications in "optical sensors" and "photovoltaic devices", areas that are currently at the forefront of technological innovation.

In the pharmaceutical sector, 3-ethyl-2-methylquinolin-4-amine has been investigated for its potential biological activities. While not a drug itself, its structural motifs are present in compounds with reported "antimicrobial" and "anti-inflammatory" properties. This has led to a surge in searches for "quinoline-based therapeutics" and "medicinal chemistry applications", reflecting the public's growing interest in novel drug development.

Safety and handling of 3-ethyl-2-methylquinolin-4-amine are also common topics of inquiry. Although it is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes using personal protective equipment (PPE) and working in well-ventilated areas. Such precautions are part of the broader conversation about "chemical safety in research", a subject of increasing importance in modern laboratories.

Looking ahead, the demand for 3-ethyl-2-methylquinolin-4-amine is expected to rise, driven by its utility in cutting-edge research and industrial applications. Its role in emerging fields like "materials informatics" and "computational chemistry" further underscores its relevance. As scientists continue to explore its potential, this compound will likely remain a focal point in the search for innovative solutions to contemporary challenges.

In conclusion, 3-ethyl-2-methylquinolin-4-amine (CAS No. 104338-91-2) represents a fascinating intersection of chemistry, materials science, and biotechnology. Its diverse applications and synthetic versatility make it a compound of enduring interest, as evidenced by the numerous queries and studies surrounding it. Whether you're a researcher, industry professional, or simply curious about chemical innovation, understanding this molecule provides valuable insights into the future of scientific progress.